3-[4-Bromo-3-(difluoromethyl)-5-methylpyrazol-1-yl]propanoic acid
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Description
The compound “3-[4-Bromo-3-(difluoromethyl)-5-methylpyrazol-1-yl]propanoic acid” is a chemical with the molecular formula C8H9BrF2N2O2 . It has a molecular weight of 283.07 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H9BrF2N2O2/c1-3-5(9)6(7(10)11)12-13(3)4(2)8(14)15/h4,7H,1-2H3,(H,14,15) . This code provides a standard way to encode the compound’s structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques: Research has explored various methods of synthesizing compounds structurally similar to 3-[4-Bromo-3-(difluoromethyl)-5-methylpyrazol-1-yl]propanoic acid. One study detailed the synthesis of α-methyl-β-(3-methylpyrazol-1-yl) and α-methyl-β-(5-methylpyrazol-1-yl) propionic acids through reactions involving methyl methacrylate, followed by hydrolysis of the resulting isomeric esters (Attaryan, Baltayan, & Matsoyan, 2007).
- Chemical Reactions and Structural Characterization: The complexity of identifying specific regioisomers in such compounds was highlighted in a study, emphasizing the necessity of advanced spectroscopic techniques and X-ray analysis for accurate structure determination (Kumarasinghe, Hruby, & Nichol, 2009).
Applications in Anticancer Research
- Potential Anticancer Activities: Some derivatives structurally related to this compound have shown significant anticancer activities. For instance, compounds like 3-(4-Oxo-3-(2-(2-thienyl)vinyl)-4H-[1,3,4]thiadiazolo-[2,3-c][1,2,4]triazin-7-yl)propanoic acid demonstrated cytotoxic properties against various cancer cell lines (Saad & Moustafa, 2011).
Antibacterial and Antifungal Activities
- Antimicrobial Properties: Research into related compounds has shown potential antibacterial and antifungal properties. A study on novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides revealed moderate to excellent activities against several phytopathogenic fungi, suggesting a potential role in developing new antimicrobial agents (Du et al., 2015).
properties
IUPAC Name |
3-[4-bromo-3-(difluoromethyl)-5-methylpyrazol-1-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrF2N2O2/c1-4-6(9)7(8(10)11)12-13(4)3-2-5(14)15/h8H,2-3H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEZWWGAEJKJYAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCC(=O)O)C(F)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrF2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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